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Compound of Interest

Compound Name: p-Aminohippurate

Cat. No.: B12120003

Safe Handling and Disposal of p-
Aminohippurate

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling p-Aminohurate. The following procedures for
personal protective equipment (PPE), handling, storage, and disposal should be strictly
followed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

p-Aminohippurate, also known as 4-aminohippuric acid, is an off-white solid.[1] While not
classified as hazardous under the 2012 OSHA Hazard Communication Standard, it may cause
eye, skin, respiratory, and digestive tract irritation.[1][2] The toxicological properties of this
substance have not been fully investigated.[2] Therefore, appropriate personal protective
equipment must be worn.

Table 1: Recommended Personal Protective Equipment for p-Aminohippurate
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Protection Type

Equipment

Specification and Use

Eye/Face Protection

Safety glasses or chemical

safety goggles

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. Required for
protection against dust

particles and splashes.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and a lab coat

Disposable nitrile gloves are
suitable for incidental contact.
[3] Gloves must be inspected
before use and removed
immediately after contact with
the chemical.[4] A lab coat is
the minimum requirement for
working in a laboratory with

hazardous materials.[3]

Respiratory Protection

Not required under normal use

Should be used in areas with
inadequate ventilation or when
dust generation is
unavoidable. A particle filter or
N95 respirator is

recommended.[1]

Operational Plans: Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of p-

Aminohippurate.

Handling Procedures:

» Ventilation: Always use p-Aminohippurate in a well-ventilated area.[2] Facilities should be

equipped with an eyewash station and a safety shower.[2]

e Minimize Dust: Take care to minimize dust generation and accumulation when handling the

solid form.[2]
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» Avoid Contact: Avoid all direct contact with eyes, skin, and clothing.[2] Do not ingest or inhale
the substance.[2]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Contaminated
clothing should be removed and washed before reuse.[2]

Storage Procedures:
» Store in a tightly sealed container to prevent moisture absorption and contamination.[2]
o Keep the container in a cool, dry, and well-ventilated area.[1]

o Store away from incompatible materials such as strong acids, strong alkalis, and strong
oxidizing or reducing agents.[5]

o Recommended storage temperature is room temperature.

Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action is critical in the event of an emergency.

Table 2: First Aid Measures for p-Aminohippurate Exposure
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[5] Seek

medical attention.[2]

Skin Contact

Remove contaminated clothing and shoes.[2]
Immediately flush the skin with plenty of soap
and water for at least 15 minutes.[5] Seek
medical attention if irritation develops or

persists.[2]

Move the individual to fresh air immediately.[2] If

breathing is difficult, provide oxygen. If the

Inhalation ] ] ] o o
person is not breathing, give artificial respiration.
[2] Seek immediate medical attention.[2]
Do NOT induce vomiting.[2] If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of milk or
Ingestion

water.[2] Never give anything by mouth to an
unconscious person.[2] Seek immediate medical

attention.[2]

Spill Response Plan:

In the case of a spill, follow a structured response to ensure safety and proper cleanup.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://pim-resources.coleparmer.com/sds/80937.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0080/Aminohippurate-sodium-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0080/Aminohippurate-sodium-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://pim-resources.coleparmer.com/sds/80937.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12120003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Spill Occurs Large Spill Small Spill

'

Assess the Spill
Is it large or small?

Evacuate Immediate Area

Alert Supervisor & Safety Officer Small, Manageable Spill

1
1
Wait for Trained Respond

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
Use absorbent material for liquids

Clean Up Spill
- For solids: Carefully sweep or vacuum.
- For liquids: Use absorbent pads.
- Avoid generating dust.

Decontaminate the Area
Use alcohol or soap and water solution

Dispose of Waste
Collect all contaminated materials in a sealed, labeled hazardous waste container.

Spill Response Complete
Restock spill kit

Click to download full resolution via product page

Workflow for responding to a p-Aminohippurate spill.
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Disposal Plan

All waste materials, including p-Aminohippurate and any contaminated items, must be
disposed of in accordance with local, state, and federal environmental regulations.[6]

Disposal Procedures:

o Waste Collection: Collect waste p-Aminohippurate and any contaminated materials (e.g.,
gloves, absorbent pads, paper towels) in a clearly labeled, sealed, and appropriate
hazardous waste container.

o Consult Regulations: Before disposal, consult with your institution's environmental health and
safety (EHS) office or local regulatory agencies for specific guidance.[6] Land treatment or
burial practices are subject to significant revision and require consultation with environmental
authorities.[6]

o Empty Containers: Labels on empty containers should be defaced or removed. After a
thorough rinse with soap and water, the container may be disposed of in the regular trash or
recycled, depending on institutional policies. Do not use solvents to rinse containers, as this
generates more hazardous waste.[7]

e Agueous Solutions: Do not dispose of aqueous solutions containing p-Aminohippurate
down the drain unless specifically permitted by your local EHS office and regulations.[7]
Some corrosive wastes with no other hazardous characteristics may be neutralized and
drain-disposed, but this requires verification of the waste's properties and adherence to strict
protocols.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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